Cas no 108963-96-8 (1-tert-butyl 2-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
• CAS No: 108963-96-8
• MF: C₁₁H₁₇NO₅
• MW: 243.256383657455
• MDL: MFCD06809720
• CID: 62751
• PubChem ID: 10868485
• Update Time: 2025-04-18

1-tert-butyl 2-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Boc-L-Pyroglutamic acid methyl ester
• Boc-Pyr-OMe
• Methyl N-(tert-Butoxycarbonyl)-L-pyroglutamate
• Methyl Boc-L-pyroglutamate
• (S)-1-tert-Butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
• Methyl (2S)-1-(tert-
• Methyl (2S)-1-(tert-butoxycarbonyl)pyroglutamate
• Methyl (R)-N-(tert-butoxycarbonyl)pyroglutamate
• Methyl (S)-N-(tert-butoxycarbonyl)pyroglutamate
• <i>N<
• 1-O-tert-butyl 2-O-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
• Boc-pGlu-OMe
• Methyl (2S)-1-(tert-butoxycarbonyl)py
• Methyl (S)-Boc-5-pyrrolidone-2-carboxylate
• (S)-Methyl-N-Boc-pyroglutamate
• N-Boc-(S)-2-pyrrolidone-5-carboxylic acid methyl ester
• N-Boc-5-oxo-L-proline methyl ester
• Methyl (S)-N-Boc-5-pyrrolidone-2-carboxylate
• Methyl (S)-Boc-2-pyrrolidone-5-carboxylate
• Methyl (L)-N-Boc-pyroglutamate
• Methyl Boc-(L)-pyroglutamate
• (S)-1-Boc-5-oxopyrrolidine-2-carboxylic Acid Methyl Ester
• N-Boc-L-pyroglutamic Acid Methyl Ester
• (S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylic Acid Methyl Ester
• N-(tert-Butoxycarbonyl)-L-pyroglutamic Acid Methyl Ester
• Methyl (S)-1-Boc-5-oxopyrrolidine-2-carboxylate
• Methyl N-Boc-L-pyroglutamate
• Methyl (S)-1-(tert-Butoxycarbonyl)-5-oxopyrrolidine-2-carboxylate
• BOC-L-Pyr.Ome
• Boc-L-Pyroglutamic a
• Methyl (L)-N-Boc-pyroglu
• METHYL L-N-BOC-PYROGLUTAMATE
• N-BOC-L-Methyl pyroglutaMate
• 1-tert-butyl 2-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate
• EN300-209244
• 1-(1,1-Dimethylethyl) 2-methyl (2S)-5-oxo-1,2-pyrrolidine-dicarboxylate
• (S)-5-oxopyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• MFCD06809720
• N-Boc-L-pyroglutamic Acid M
• NS00023509
• DTXSID10446511
• (S)-5-oxo-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• (S)-1-tert-butyl 2-methyl 5-oxopyrrolidine-1,2-dicarboxylate;Methyl Boc-L-Pyroglutamate
• SCHEMBL540990
• tert-butyl (S)-2-carbomethoxy-5-oxo-pyrrolidine-1-carboxylate
• methyl (S)-N-tert-butoxycarbonylpyroglutamate
• DS-1049
• 1-(1,1-dimethylethyl) 2-methyl (2S)-5-oxo-1,2-pyrrolidinedicarboxylate
• AMY3778
• CS-W003361
• AKOS005145518
• M2803
• 1-(tert-butyl) 2-methyl (S)-5-oxopyrrolidine-1,2-dicarboxylate
• FNTAOUUEQHKLIU-ZETCQYMHSA-N
• 1-tert-Butyl 2-methyl (2S)-5-oxopyrrolidine-1, 2-dicarboxylate
• Boc-Pyr-OMe, 97%
• AC-5690
• Q-101863
• 108963-96-8
• Methyl (S)-Boc-5-pyrrolidone-2-carboxylate, 97%
• (2S)-5-Oxo-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester

• MDL： MFCD06809720
• Inchi： 1S/C11H17NO5/c1-11(2,3)17-10(15)12-7(9(14)16-4)5-6-8(12)13/h7H,5-6H2,1-4H3/t7-/m0/s1
• InChI Key： FNTAOUUEQHKLIU-ZETCQYMHSA-N
• SMILES： O(C(N1C(CC[C@H]1C(=O)OC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.11100
• Monoisotopic Mass: 243.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.209
• Melting Point: 69.0 to 73.0 deg-C
• Boiling Point: 361.6±35.0 °C at 760 mmHg
• Flash Point: 172.5℃
• Refractive Index: 1.487
• Solubility: Soluble in dichloromethane.
• PSA: 72.91000
• LogP: 1.02340
• Specific Rotation: -38- -26° (c=0.5, CHCl3)
• Optical Activity: [α]22/D −32.0°, c = 0.5 in chloroform
• Sensitiveness: 对湿度敏感，对热敏感，对光线敏感

1-tert-butyl 2-methyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36-43-50
• Safety Instruction： 26-36/37-61
• Hazardous Material Identification：
• HazardClass：9
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters